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Compound of Interest

Compound Name: 1,6,7-Trihydroxyxanthone

Cat. No.: B568747

CAS Number: 25577-04-2

This technical guide offers a detailed overview of 1,6,7-Trihydroxyxanthone, a natural
compound with demonstrated anti-cancer properties. The information presented herein is
curated for researchers, scientists, and drug development professionals, focusing on the
compound's chemical properties, biological activity, and the underlying molecular mechanisms.

Chemical and Physical Properties

1,6,7-Trihydroxyxanthone, a member of the xanthone family of organic compounds, is
described as a yellow powder. While specific experimentally determined physical data such as
melting and boiling points were not available in the reviewed literature, a compilation of its
known and computationally derived properties is provided for reference.

Table 1: Chemical and Physical Properties of 1,6,7-Trihydroxyxanthone
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Property Value Source

CAS Number 25577-04-2 PubChem[1]
Molecular Formula C13HsOs PubChem[1]
Molecular Weight 244.20 g/mol PubChem[1]
Physical Description Yellow powder ChemFaces

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemFaces
Acetate, DMSO, Acetone

XLogP3 (Computed) 2.4 PubChem[1]
Topological Polar Surface Area

87 A2 PubChem[1]
(Computed)
Hydrogen Bond Donor Count

3 PubChem[1]
(Computed)
Hydrogen Bond Acceptor

5 PubChem[1]

Count (Computed)

Note on Spectral Data:Specific, experimentally verified spectral data (*H-NMR, 13C-NMR, IR,
UV-Vis) for 1,6,7-Trihydroxyxanthone were not available in the searched literature. Data for
other isomers should not be used as a direct substitute.

Biological Activity and Molecular Mechanism of
Action

1,6,7-Trihydroxyxanthone, an active compound isolated from the plant Goodyera oblongifolia,
exhibits potent anti-cancer activity, notably against liver cancer cells. Its mechanism of action is
centered on the modulation of a key microRNA signaling pathway, which culminates in the

suppression of cancer cell proliferation and the induction of programmed cell death (apoptosis).

The biological effect of 1,6,7-Trihydroxyxanthone is initiated by the upregulation of microRNA-
218 (miR-218). This event directly targets and suppresses the expression of the oncogene
Bmi-1. Bmi-1 is a fundamental component of the Polycomb Repressive Complex 1 (PRC1) and
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plays a critical role in regulating the cell cycle and maintaining cancer stem cell characteristics.
The subsequent downregulation of Bmi-1 relieves its repressive effect on the tumor suppressor
proteins pl6(Ink4a) and p14(ARF). The activation of these suppressors is a critical step that
leads to the inhibition of cell growth and triggers apoptosis in liver cancer cells.
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Caption: The signaling cascade of 1,6,7-Trihydroxyxanthone in liver cancer cells.

Experimental Protocols

The foundational research detailing the biological effects of 1,6,7-Trihydroxyxanthone is
attributed to the publication "MiR-218-targeting-Bmi-1 mediates the suppressive effect of 1,6,7-
trihydroxyxanthone on liver cancer cells” in the journal Apoptosis (2015). However, the full
text of this article, which would contain comprehensive experimental methods, was not
accessible through the conducted searches. Similarly, a detailed protocol for the isolation of
this compound from Goodyera oblongifolia could not be located.

Based on the available information, a generalized experimental workflow for investigating the
bioactivity of 1,6,7-Trihydroxyxanthone is proposed below. This logical diagram outlines the
typical sequence of experiments performed in such a study.
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In Vitro Experiments

1. Cell Culture
(e.g., HepG2 liver cancer cells)

2. Treatment
(Varying concentrations of
1,6,7-Trihydroxyxanthone)

3b. Apoptosis Assay
(e.g., Flow cytometry with 4. RNA Extraction 6. Protein Extraction
Annexin V/PI staining)

5. gRT-PCR 7. Western Blot
(To quantify miR-218 levels) (To quantify Bmi-1, p16, p14 levels)

\

3a. Cell Proliferation Assay
(e.g., MTT assay)

Click to download full resolution via product page

Caption: A generalized workflow for assessing the anti-cancer effects of 1,6,7-
Trihydroxyxanthone.

Disclaimer:This guide is intended for informational purposes for a scientific audience. The
absence of detailed experimental protocols and specific physical and spectral data is due to the
limitations of retrieving the full primary literature and characterization reports through the
conducted searches. For precise experimental design and data, consulting the original, peer-
reviewed research articles is essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b568747?utm_src=pdf-custom-synthesis
https://www.oncotarget.com/article/21069/text/
https://www.benchchem.com/product/b568747#1-6-7-trihydroxyxanthone-cas-number-and-chemical-properties
https://www.benchchem.com/product/b568747#1-6-7-trihydroxyxanthone-cas-number-and-chemical-properties
https://www.benchchem.com/product/b568747#1-6-7-trihydroxyxanthone-cas-number-and-chemical-properties
https://www.benchchem.com/product/b568747#1-6-7-trihydroxyxanthone-cas-number-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b568747?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

